Cas no 32271-57-1 ((2R)-4-(4-fluorophenyl)but-3-en-2-ol)

(2R)-4-(4-Fluorophenyl)but-3-en-2-ol is a chiral fluorinated allylic alcohol with significant utility in synthetic organic chemistry. Its stereospecific (R)-configuration and functionalized structure make it a valuable intermediate for asymmetric synthesis, particularly in the preparation of biologically active compounds and pharmaceuticals. The presence of the fluorophenyl group enhances its reactivity in cross-coupling and cyclization reactions, while the hydroxyl and alkene moieties provide versatile handles for further derivatization. This compound is particularly advantageous in enantioselective transformations due to its well-defined chirality, enabling precise control over stereochemical outcomes. Its stability under standard conditions ensures reliable handling and storage for laboratory applications.
(2R)-4-(4-fluorophenyl)but-3-en-2-ol structure
32271-57-1 structure
Product Name:(2R)-4-(4-fluorophenyl)but-3-en-2-ol
CAS No:32271-57-1
MF:C10H11FO
MW:166.192146539688
CID:6057043
PubChem ID:96356855
Update Time:2025-06-13

(2R)-4-(4-fluorophenyl)but-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-4-(4-fluorophenyl)but-3-en-2-ol
    • 32271-57-1
    • EN300-1848086
    • Inchi: 1S/C10H11FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-8,12H,1H3/b3-2+/t8-/m1/s1
    • InChI Key: PJGOTHPFBLUFNY-UFUPEUMYSA-N
    • SMILES: FC1C=CC(=CC=1)/C=C/[C@@H](C)O

Computed Properties

  • Exact Mass: 166.079393132g/mol
  • Monoisotopic Mass: 166.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

(2R)-4-(4-fluorophenyl)but-3-en-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1848086-1g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
1g
$1029.0 2023-09-19
Enamine
EN300-1848086-5g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
5g
$2981.0 2023-09-19
Enamine
EN300-1848086-10g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
10g
$4421.0 2023-09-19
Enamine
EN300-1848086-0.05g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
0.05g
$864.0 2023-09-19
Enamine
EN300-1848086-0.1g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
0.1g
$904.0 2023-09-19
Enamine
EN300-1848086-0.25g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
0.25g
$946.0 2023-09-19
Enamine
EN300-1848086-0.5g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
0.5g
$987.0 2023-09-19
Enamine
EN300-1848086-1.0g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
1g
$1029.0 2023-06-02
Enamine
EN300-1848086-2.5g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
2.5g
$2014.0 2023-09-19
Enamine
EN300-1848086-5.0g
(2R)-4-(4-fluorophenyl)but-3-en-2-ol
32271-57-1
5g
$2981.0 2023-06-02

(2R)-4-(4-fluorophenyl)but-3-en-2-ol Related Literature

Additional information on (2R)-4-(4-fluorophenyl)but-3-en-2-ol

Introduction to (2R)-4-(4-fluorophenyl)but-3-en-2-ol (CAS No. 32271-57-1)

(2R-4-(4-fluorophenyl)but-3-en-2-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 32271-57-1, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a chiral center at the 2R configuration and a fluorine substituent on the phenyl ring contributes to its distinct chemical behavior and reactivity, making it a valuable building block in the synthesis of complex molecular structures.

The compound belongs to the class of α,β-unsaturated alcohols, which are known for their versatile reactivity in organic synthesis. The (E)-configuration of the but-3-en-2-ol moiety enhances its ability to participate in various chemical transformations, including Diels-Alder reactions, Michael additions, and enantioselective catalysis. These properties make it particularly useful in the construction of pharmacophores, which are critical for designing molecules with specific biological activities.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in 4-(4-fluorophenyl)but-3-en-2-ol plays a crucial role in modulating the electronic properties of the aromatic ring, thereby influencing its interactions with enzymes and receptors. This has led to several studies exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in enantioselective synthesis. The chiral center at the 2R position allows for the preparation of enantiomerically pure compounds through asymmetric catalysis. This is particularly important in pharmaceuticals, where the biological activity of a drug can be highly dependent on its stereochemistry. Researchers have utilized transition metal catalysts, such as rhodium and palladium complexes, to achieve high enantiomeric excess in the synthesis of derivatives of (2R)-4-(4-fluorophenyl)but-3-en-2-ol.

The structural features of this compound also make it a promising candidate for studying molecular recognition processes. The combination of an unsaturated alcohol group and a fluorinated phenyl ring provides multiple interaction points with biological targets. This has been exploited in various high-throughput screening campaigns to identify new lead compounds for drug discovery. For instance, derivatives of (2R)-4-(4-fluorophenyl)but-3-en-2-ol have shown promise as inhibitors of enzymes involved in inflammatory pathways.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and selectivity of this compound. Molecular modeling studies have revealed insights into how the chiral center and fluorine substituent influence its interactions with biological targets. These computational approaches have been instrumental in designing more effective synthetic strategies and predicting the biological activity of new derivatives.

The pharmaceutical industry has also been exploring the use of (2R)-4-(4-fluorophenyl)but-3-en-2-ol as a key intermediate in the synthesis of novel therapeutics. Its structural framework is well-suited for incorporating additional functional groups that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Several research groups have reported on the successful application of this compound in synthesizing small molecule inhibitors targeting various disease-related pathways.

In conclusion, (2R)-4-(4-fluorophenyl)but-3-en-2-ol (CAS No. 32271-57-1) represents a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features, including the chiral center at the 2R position and the fluorine substituent on the phenyl ring, contribute to its broad utility in synthetic chemistry and drug development. The growing body of research on this compound underscores its importance as a building block for designing novel therapeutic agents with improved efficacy and selectivity.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.